1-(4-Chlorobenzyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C18H17ClFN3O2/c19-13-6-4-12(5-7-13)10-21-18(25)22-15-9-17(24)23(11-15)16-3-1-2-14(20)8-16/h1-8,15H,9-11H2,(H2,21,22,25)
• InChI Key: WVYGTAYQAOJERZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClFN3O2
• Molecular Weight: 361.8 g/mol

Description

1-(4-Chlorobenzyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea, also known as C16, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Molecular Interactions and Structural Analysis

A study on the complexation-induced unfolding of heterocyclic ureas revealed insights into how these compounds, including variants like 1-(4-Chlorobenzyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea, equilibrate with multiply hydrogen-bonded complexes. This research highlights the potential of urea derivatives as building blocks for self-assembly and mimicking peptide transitions, offering a foundation for developing new materials and therapeutic agents (Corbin et al., 2001).

Antimicrobial Activity

The antifungal activity of new urea derivatives was investigated, providing valuable information on their potential as fungicides. This research is crucial for developing new strategies to combat fungal pathogens in agriculture and medicine (Mishra et al., 2000).

Material Science and Optoelectronics

Research on the key electronic, optical, and nonlinear optical properties of urea derivatives has shown significant potential applications in optoelectronics and material science. The findings suggest that these compounds can be used in developing new materials for electronic devices, highlighting their versatility and importance in advancing technology (Shkir et al., 2018).

Corrosion Inhibition

Studies on the inhibition effect of urea-derived Mannich bases on metal surfaces in acidic environments offer insights into their application as corrosion inhibitors. This research is particularly relevant for protecting industrial equipment and infrastructure from corrosion, thereby extending their lifespan and reducing maintenance costs (Jeeva et al., 2015).

Synthetic and Medicinal Chemistry

The synthesis and biological evaluation of urea derivatives as anticancer agents have opened new avenues for drug development. These compounds exhibit significant antiproliferative effects against various cancer cell lines, underscoring the potential of urea derivatives in creating effective cancer therapies (Feng et al., 2020).